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Compound of Interest

Compound Name: Lopinavir Metabolite M-1
Cat. No.: B15565450
Get Quote
\ J

For immediate release:

This technical guide provides researchers, scientists, and drug development professionals with
essential information regarding Lopinavir Metabolite M-1, a primary oxidative metabolite of
the HIV-1 protease inhibitor, Lopinavir. This document outlines the chemical identifiers,
reference standards, metabolic pathways, and detailed analytical methodologies for the
accurate quantification of this metabolite.

Core Data Summary

A comprehensive summary of the key quantitative data for Lopinavir Metabolite M-1 is
presented below, facilitating easy reference and comparison.

Parameter Value Reference(s)
CAS Number 192725-39-6 [1]
Molecular Formula C37H46N4O6 [1]
Molecular Weight 642.78 g/mol [1]
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Reference Standards

The availability of certified reference standards is critical for the accurate quantification and
identification of Lopinavir Metabolite M-1 in biological matrices. Several commercial suppliers
offer this standard.

Supplier Product Name Catalog Number

Lopinavir Metabolite M1

Daicel Pharma ] DCTI-A-000192[2]
Impurity

LGC Standards Lopinavir Metabolite M-1 TRC-L469485[1]

MedChemExpress Lopinavir Metabolite M-1 HY-136703[3][4]

Metabolic Pathway of Lopinavir

Lopinavir undergoes extensive oxidative metabolism primarily mediated by the cytochrome
P450 3A4 (CYP3A4) isoenzyme in the liver.[5] This metabolic process leads to the formation of
several metabolites, with M-1 being a significant product of hydroxylation. The co-
administration of Lopinavir with Ritonavir, a potent CYP3A4 inhibitor, is a standard clinical
practice to boost Lopinavir's plasma concentrations by reducing its metabolism.[5][6]
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Figure 1: Metabolic pathway of Lopinavir to Metabolite M-1.

Experimental Protocol: Quantification of Lopinavir
Metabolite M-1 in Human Plasma by LC-MS/MS
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This section provides a detailed methodology for the quantification of Lopinavir Metabolite M-

1 using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive

and specific analytical technique.[7] This protocol is a composite of established methods for

Lopinavir and its metabolites.

Materials and Reagents

Lopinavir Metabolite M-1 reference standard

Internal Standard (IS) (e.g., a stable isotope-labeled analog or a structurally similar
compound)

Human plasma (K2zEDTA)
Acetonitrile (HPLC grade)
Methanol (HPLC grade)
Formic acid (LC-MS grade)

Deionized water (18.2 MQ-cm)

Sample Preparation: Protein Precipitation

Thaw plasma samples at room temperature.

To 100 pL of plasma in a microcentrifuge tube, add 20 pL of the internal standard working
solution.

Vortex for 10 seconds.

Add 300 pL of acetonitrile to precipitate plasma proteins.
Vortex vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.
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Reconstitute the residue in 100 pL of the mobile phase.

Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography Conditions

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 um particle size)[8]

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Flow Rate: 0.3 mL/min[8]

Injection Volume: 5 pL[8]

Gradient Elution:

[¢]

Start with 20% B, hold for 0.5 min.

[e]

Linearly increase to 95% B over 2.0 min.

Hold at 95% B for 1.0 min.

o

[¢]

Return to 20% B in 0.1 min and re-equilibrate for 1.4 min.

[¢]

Total run time: approximately 5 minutes.

Mass Spectrometry Conditions

lonization Mode: Electrospray lonization (ESI), Positive
Scan Type: Multiple Reaction Monitoring (MRM)

Precursor lon (m/z) for Lopinavir Metabolite M-1: To be determined by direct infusion of the
reference standard.

Product lon (m/z) for Lopinavir Metabolite M-1: To be determined by fragmentation of the
precursor ion.
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e Precursor lon (m/z) for IS: Specific to the chosen internal standard.
e Product lon (m/z) for IS: Specific to the chosen internal standard.

Note: The specific mass transitions for Lopinavir (parent drug) have been reported as m/z
629.83 — 447.38.[8] The transitions for Metabolite M-1 will need to be optimized based on its

structure.
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Figure 2: Experimental workflow for sample preparation and analysis.

Data Analysis and Quantification
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« Construct a calibration curve by plotting the peak area ratio of the analyte to the internal
standard against the nominal concentration of the calibration standards.

+ Perform a linear regression analysis to determine the best fit for the calibration curve.

e Quantify the concentration of Lopinavir Metabolite M-1 in the plasma samples by
interpolating their peak area ratios from the calibration curve.

This technical guide provides a foundational understanding of Lopinavir Metabolite M-1 for
research and development purposes. For specific applications, further optimization of the
analytical method may be required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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